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Compound of Interest

Compound Name: SPPO13

Cat. No.: B3092710 Get Quote

Extensive research indicates that SPPO13, chemically known as 2,7-

Bis(diphenylphosphoryl)-9,9'-spirobifluorene, is a compound utilized in the field of organic

electronics, specifically in the fabrication of Organic Light-Emitting Diodes (OLEDs).[1][2] It

functions as a phosphorescent host material and an electron-transporting material (ETL).[2][3]

There is no scientific evidence to suggest that SPPO13 acts as a biological inhibitor or has a

specific target protein within a biological system.

The initial request to compare SPPO13 with other known inhibitors of a "[Target Protein]" is

based on a misunderstanding of SPPO13's application. The compound's design and properties

are tailored for electronic devices and not for interaction with biological molecules.

Key Characteristics of SPPO13:
Chemical Name: 2,7-Bis(diphenylphosphoryl)-9,9'-spirobifluorene[1]

CAS Number: 1234510-13-4[1]

Primary Application: OLEDs as a phosphorescent host and electron-transporting material.[1]

[2]

Function in OLEDs: Due to its electron-deficient nature, SPPO13 facilitates the transport of

electrons within the OLED structure, contributing to the device's efficiency and performance.

[2] It can be used as a universal bipolar co-host for different colored phosphors when

blended with hole-transporting materials.[2]
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Given that SPPO13 is not a biological inhibitor, a comparison with other inhibitors of a specific

target protein is not applicable. The requested data on experimental protocols, quantitative

comparisons, and signaling pathways related to protein inhibition by SPPO13 do not exist in

the scientific literature.

For researchers, scientists, and drug development professionals, it is crucial to distinguish

between compounds designed for materials science applications and those developed for

pharmacological purposes. The properties that make SPPO13 an effective material in OLEDs,

such as its electronic characteristics and thermal stability, are distinct from the properties

required for a compound to act as a specific and potent biological inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. SPPO13 2,7-Bis(diphenylphosphoryl)-9,9 -spirobifluorene 1234510-13-4
[sigmaaldrich.com]

2. ossila.com [ossila.com]

3. ossila.com [ossila.com]

To cite this document: BenchChem. [SPPO13: A Material for Organic Electronics, Not a
Biological Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3092710#sppo13-versus-other-known-inhibitors-of-
target-protein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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